3-(4-Quinolyl)-2-propenylamine
Description
3-(4-Quinolyl)-2-propenylamine is a quinoline-derived compound featuring a propenylamine side chain attached to the 4-position of the quinoline ring. Quinoline derivatives are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The propenylamine moiety introduces a reactive amine group conjugated with an alkene, which may enhance interactions with biological targets or influence physicochemical properties such as solubility and stability.
Properties
Molecular Formula |
C12H12N2 |
|---|---|
Molecular Weight |
184.24 g/mol |
IUPAC Name |
3-quinolin-4-ylprop-2-en-1-amine |
InChI |
InChI=1S/C12H12N2/c13-8-3-4-10-7-9-14-12-6-2-1-5-11(10)12/h1-7,9H,8,13H2 |
InChI Key |
UAJOHTPJVGVBJV-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=N2)C=CCN |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparisons
Quinoline Derivatives with Amino Substituents
- 4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k): Features a chloro- and methoxy-substituted phenyl ring at positions 2 and 3 of the quinoline core, respectively.
- 3-(4-Quinolyl)-2-propenylamine: Replaces the aryl substituents with a propenylamine chain, introducing conformational flexibility and a primary amine for reactivity .
Sulfur-Containing Quinoline Derivatives
- 2-Chlorophenyl 3-(4-chlorophenyl)-2-quinolinyl sulfide: Contains a sulfide linkage instead of an amine, reducing polarity and altering electronic properties compared to the propenylamine derivative .
- 2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile: Integrates a sulfonyl group and nitrile, increasing electron-withdrawing effects, which contrast with the electron-donating propenylamine group .
Quinoxaline Analogues
- 4-(3-Methyl-quinoxalin-2-yl)-6-(3,4,5-trimethoxy-phenyl)-pyrimidin-2-ylamine (7c): Substitutes quinoline with a quinoxaline core, which alters aromatic π-system interactions and redox properties .
Key Observations :
- Palladium catalysts are common in quinoline functionalization but may vary based on substituent complexity .
- Propargylamines employ copper catalysis, highlighting divergent synthetic pathways compared to propenylamines .
Physicochemical Properties
| Compound | Molecular Formula | Molecular Weight (g/mol) | Melting Point (°C) | Key Functional Groups |
|---|---|---|---|---|
| 3-(4-Quinolyl)-2-propenylamine | C₁₂H₁₂N₂ | 184.24 | Not reported | Quinoline, propenylamine |
| 4k | C₂₂H₁₈ClN₂O | 377.85 | 223–225 | Chlorophenyl, methoxyphenyl |
| 2-Chlorophenyl quinolinyl sulfide | C₂₁H₁₃Cl₂NS | 382.31 | Not reported | Sulfide, chloro substituents |
| Quinoxaline derivative 7c | C₂₃H₂₃N₅O₄ | 457.47 | Not reported | Trimethoxyphenyl, pyrimidine |
Key Observations :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
